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Compound of Interest

Compound Name: Ytterbium-176

Cat. No.: B092624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview and experimental protocols for the laser isotope

separation of Ytterbium-176 (¹⁷⁶Yb), a critical precursor for the production of the therapeutic

radioisotope Lutetium-177 (¹⁷⁷Lu). The methodologies described are based on the Atomic

Vapor Laser Isotope Separation (AVLIS) technique.

Introduction
Ytterbium (Yb) is a rare earth element with seven stable isotopes. Of these, ¹⁷⁶Yb is of

significant interest in the field of nuclear medicine.[1] When enriched ¹⁷⁶Yb is irradiated with

neutrons in a nuclear reactor, it transmutes into ¹⁷⁷Yb, which then undergoes beta decay to

produce ¹⁷⁷Lu.[2] This "indirect" production route for ¹⁷⁷Lu is preferred as it allows for the

creation of a carrier-free product, meaning it is not contaminated with non-radioactive lutetium

isotopes.[2] This high specific activity is crucial for targeted radiopharmaceutical therapies for

cancers, such as prostate and neuroendocrine tumors.[1][3]

The natural abundance of ¹⁷⁶Yb is approximately 12.7%.[4] To achieve the high purity required

for medical applications (typically >95%), laser isotope separation has proven to be an effective

method.[2][5] The AVLIS process offers high selectivity and efficiency in enriching ¹⁷⁶Yb.[1][6]

Principle of AVLIS for ¹⁷⁶Yb Separation
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The AVLIS method is based on the selective photoionization of the desired isotope.[6] The

process relies on the subtle differences in the electron energy levels of different isotopes,

known as the isotope shift. By using precisely tuned lasers, it is possible to excite and ionize

only the ¹⁷⁶Yb atoms in a vapor of natural ytterbium. These selectively ionized atoms can then

be separated from the neutral atoms of other isotopes using an electric field.

A common and effective method for the photoionization of ¹⁷⁶Yb is a three-step process.[6][7]

This involves sequentially exciting the ¹⁷⁶Yb atom through two intermediate energy states

before a final laser pulse provides the energy to ionize it. This multi-step approach enhances

the selectivity of the process.

Quantitative Data
The following tables summarize key quantitative data related to the laser isotope separation of

¹⁷⁶Yb.

Table 1: Natural Abundance of Stable Ytterbium Isotopes

Isotope Natural Abundance (%) Nuclear Spin

¹⁶⁸Yb 0.13 0

¹⁷⁰Yb 3.04 0

¹⁷¹Yb 14.28 1/2

¹⁷²Yb 21.83 0

¹⁷³Yb 16.12 5/2

¹⁷⁴Yb 31.83 0

¹⁷⁶Yb 12.76 0

Data sourced from NIST

Physical Measurement

Laboratory and other research.

[4][8]

Table 2: Reported Enrichment and Production Results for ¹⁷⁶Yb
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Parameter Reported Value Reference

Enrichment Level > 95% [2]

Enrichment Level > 97% [9][10][11]

Enrichment Level 97.1% [5]

Enrichment Level > 99.5% [1]

Production Rate 6 mg/h [2]

Production Rate 5 - 10 mg/h [5]

Production Rate 22 mg/h (computed) [4]

Production Rate 27 mg/h [9][10]

Initial ¹⁷⁶Yb Abundance 12.73% [9]

Table 3: Key Experimental Parameters for ¹⁷⁶Yb AVLIS
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Parameter Typical Value Reference

Laser System

Laser Type Dye lasers pumped by DPSSL [2][9]

Repetition Rate 10 kHz [2][9]

Pulse Width ~50 ns [9]

Laser Linewidth < 150 MHz [4]

1st Excitation Laser Power

Density
20 W/cm² [4]

2nd Excitation Laser Power

Density
20 W/cm² [4]

Ionization Laser Power Density 40,000 W/cm² [4]

Ytterbium Vapor Generation

Evaporation Temperature ~600 °C [9]

Atomic Beam Divergence Reduced by collimation [9][12]

Ion Extraction

Collection Electrode Voltage 0 - 10 kV [9]

Grid Electrode Voltage 0 - 4 kV [9]

Experimental Protocols
The following protocols outline the key steps for the laser isotope separation of ¹⁷⁶Yb using the

AVLIS method.

Ytterbium Vapor Generation
Material Preparation: Use natural solid ytterbium as the source material.

Vaporization: Place the ytterbium in a suitable evaporator within a high-vacuum chamber.

Heat the ytterbium resistively to a temperature of approximately 600°C to generate an atomic
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vapor.[9]

Collimation: Pass the generated ytterbium vapor through a series of slits. This collimation is

crucial to reduce the Doppler broadening of the atomic absorption lines, thereby improving

the selectivity of the laser excitation.[9][12]

Vapor Density Control: Monitor and control the vaporization rate using a deposition sensor,

such as one with a quartz oscillator, to maintain a stable atomic density in the interaction

zone.[2][9]

Laser System and Isotope-Selective Photoionization
Laser Setup: Employ a system of three tunable dye lasers, typically pumped by a high-

repetition-rate Diode-Pumped Solid-State Laser (DPSSL).[2][9]

Wavelength Tuning: Precisely tune the wavelength of each laser to match the specific

electronic transitions of ¹⁷⁶Yb. A common three-step photoionization scheme is:[6][7]

Step 1: Excite from the ground state (4f¹⁴6s² ¹S₀) to an intermediate state (4f¹⁴6s6p ³P₁).

Step 2: Excite from the first intermediate state to a second, higher-energy state

((4f¹³6s²6p) (7/2, 3/2)₂).

Step 3: Ionize the atom from the second excited state using a third laser pulse that excites

it to an auto-ionization state.

Laser Beam Management:

Ensure narrow laser linewidths (e.g., < 150 MHz) using elements like etalons within the

laser cavities.[2][4]

Spatially and temporally overlap the beams from the three lasers using appropriate optics.

[2][9]

Direct the combined laser beams into the vacuum chamber to intersect the collimated

ytterbium atomic beam. To increase the interaction volume and efficiency, a multi-pass

arrangement for the laser beams can be implemented.[9]
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Ion Extraction and Collection
Electric Field Application: Once the ¹⁷⁶Yb atoms are selectively ionized, apply a strong

electrostatic field across the interaction zone to extract the positively charged ¹⁷⁶Yb ions.[9]

Ion Collector Design: Utilize an ion collection system consisting of at least two electrodes (a

grid and a main collection plate).[9] The design should minimize the collection of neutral

atoms to maintain high isotopic purity.[2][9]

Ion Collection: The extracted ¹⁷⁶Yb ions are accelerated by the electric field and deposited

onto the negatively biased main collection plate.

Product Recovery: After the separation run, the enriched ¹⁷⁶Yb metal can be recovered from

the collection plates.

Isotopic Analysis
Sample Collection: Collect samples of the enriched product.

Mass Spectrometry: Analyze the isotopic composition of the collected samples using a Time-

of-Flight Mass Spectrometer (TOF-MS) or Thermal Ionization Mass Spectrometry (TIMS) to

determine the enrichment level of ¹⁷⁶Yb.[9][13]

Visualizations
Three-Step Photoionization Pathway for ¹⁷⁶Yb
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Energy Levels

Laser Pulses
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Caption: Three-step photoionization scheme for selective ionization of ¹⁷⁶Yb.

Experimental Workflow for AVLIS of ¹⁷⁶Yb
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Caption: Experimental workflow for the AVLIS of Ytterbium-176.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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